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Compound of Interest

Compound Name: Levosulpiride-d3

Cat. No. B119565

This document provides essential identification information for Levosulpiride-d3, a deuterated
analog of Levosulpiride. It is intended for researchers, scientists, and professionals in drug
development who require precise data for analytical and research purposes. Levosulpiride-d3
serves as a valuable internal standard in pharmacokinetic and analytical studies due to its
isotopic labeling[1].

Chemical Identity

Below is a summary of the key identifiers for Levosulpiride-d3.

Identifier Value

CAS Number 124020-27-5[1][2][3][4]5]
Molecular Formula C15H20D3N304S[2][4]
Molecular Weight 344.4 g/mol [2][4]

Synonyms and Nomenclature

Levosulpiride-d3 is known by several synonyms, which are crucial for comprehensive
literature and database searches.
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Synonym

(-)-N-[(1-Ethyl-2-pyrrolidinyl)methyl]-5-sulfamoyl-o-anisamide-d3[1][4]

(-)-Sulpiride-d3[1]

(S)-N-((1-ethylpyrrolidin-2-yl)methyl)-2-(methoxy-d3)-5-sulfamoylbenzamide[1][4][6]

5-(Aminosulfonyl)-N-[[(2S)-1-ethyl-2-pyrrolidinylimethyl]-2-(methoxy-d3)benzamide[1]

L-Sulpiride-d3[1]

Levobren-d3[1][4]

Levopraid-d3[1][4]

Levopride-d3[4]

RV-12309-d3[3][5]

S-(-)-Sulpiride-d3[3][5]

Experimental Protocols and Signaling Pathways

Detailed experimental protocols and signaling pathways are beyond the scope of this
identification guide. Levosulpiride, the parent compound, is a selective antagonist of dopamine
D2 and D3 receptors, functioning as an atypical antipsychotic and prokinetic agent[7]. The
deuterated form, Levosulpiride-d3, is primarily used as a tracer or internal standard in studies
investigating the pharmacokinetics and metabolism of Levosulpiride[1][3]. For specific
experimental methodologies, researchers should consult relevant pharmacokinetic or analytical
chemistry literature.

Logical Relationship of Compound Identification

The following diagram illustrates the relationship between the primary identifiers and the
various synonyms for Levosulpiride-d3, aiding in a clear understanding of its nomenclature.
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Caption: Relationship between the primary name and CAS number of Levosulpiride-d3 and its
common synonyms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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